N-(Cyanomethyl)-2-(4-methyl-3-oxopiperazin-1-yl)acetamide
Overview
Description
N-(Cyanomethyl)-2-(4-methyl-3-oxopiperazin-1-yl)acetamide, also known as CMPO, is a chemical compound that has been extensively studied for its potential applications in scientific research. CMPO is a chelating agent that has been shown to have high selectivity for certain metal ions, making it useful for a variety of research applications.
Mechanism of Action
The mechanism of action of N-(Cyanomethyl)-2-(4-methyl-3-oxopiperazin-1-yl)acetamide involves the formation of stable complexes with metal ions, which can then be selectively extracted from other materials. This process is highly selective and can be tailored to specific metal ions, making it a valuable tool in a variety of research applications.
Biochemical and Physiological Effects:
While N-(Cyanomethyl)-2-(4-methyl-3-oxopiperazin-1-yl)acetamide is primarily used in scientific research, there is some evidence to suggest that it may have potential therapeutic applications as well. Some studies have suggested that N-(Cyanomethyl)-2-(4-methyl-3-oxopiperazin-1-yl)acetamide may have antioxidant properties, and may be useful in treating certain diseases and conditions.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-(Cyanomethyl)-2-(4-methyl-3-oxopiperazin-1-yl)acetamide in lab experiments is its high selectivity for certain metal ions, which allows for precise separation and purification of these materials. However, there are also some limitations to using N-(Cyanomethyl)-2-(4-methyl-3-oxopiperazin-1-yl)acetamide, including its toxicity and potential for environmental contamination.
Future Directions
There are a number of potential future directions for research involving N-(Cyanomethyl)-2-(4-methyl-3-oxopiperazin-1-yl)acetamide, including further studies on its potential therapeutic applications, as well as the development of new synthesis methods and applications in fields such as materials science and nanotechnology. Overall, N-(Cyanomethyl)-2-(4-methyl-3-oxopiperazin-1-yl)acetamide is a promising compound with a wide range of potential applications in scientific research.
Synthesis Methods
The synthesis of N-(Cyanomethyl)-2-(4-methyl-3-oxopiperazin-1-yl)acetamide is typically carried out using a multi-step process that involves the reaction of various chemicals in controlled conditions. The exact method used can vary depending on the specific application and desired purity of the final product.
Scientific Research Applications
N-(Cyanomethyl)-2-(4-methyl-3-oxopiperazin-1-yl)acetamide has a wide range of potential applications in scientific research, particularly in the fields of chemistry and biochemistry. One of the most notable applications is in the separation and purification of metals, particularly actinides and lanthanides, from other materials.
properties
IUPAC Name |
N-(cyanomethyl)-2-(4-methyl-3-oxopiperazin-1-yl)acetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H14N4O2/c1-12-4-5-13(7-9(12)15)6-8(14)11-3-2-10/h3-7H2,1H3,(H,11,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DLPBABDGGJNQCA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1=O)CC(=O)NCC#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14N4O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
210.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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